Tert-butyl (1-(4-carboxythiazol-2-yl)ethyl)carbamate
Overview
Description
Scientific Research Applications
Synthetic and Crystallographic Studies
Research on carbamate derivatives often involves synthetic methodologies for creating novel compounds with potential applications in material science and organic chemistry. For instance, synthetic and crystallographic studies of carbazole and carbamate derivatives have been conducted to understand their structural properties and reactivity. These studies provide insights into the molecular configurations and potential applications of these compounds in developing new materials and chemicals (Kant, Singh, & Agarwal, 2015).
Molecular Architecture and Hydrogen Bonding
The analysis of carbamate derivatives also focuses on the intermolecular interactions and hydrogen bonding that contribute to their molecular architecture. This understanding is crucial for the development of materials with specific physical properties. Research on two carbamate derivatives highlighted the role of strong and weak hydrogen bonds in assembling molecules into a three-dimensional architecture, which is fundamental for material design and structural chemistry (Das et al., 2016).
Chemosenors and Organic Electronics
Furthermore, carbamate derivatives have applications in the development of chemosensors and organic electronics. Studies have shown that certain carbazole derivatives can be used as fluorescent sensory materials for detecting volatile acid vapors, demonstrating the potential of these compounds in sensor technology and electronic devices (Sun et al., 2015).
Properties
IUPAC Name |
2-[1-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]-1,3-thiazole-4-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O4S/c1-6(12-10(16)17-11(2,3)4)8-13-7(5-18-8)9(14)15/h5-6H,1-4H3,(H,12,16)(H,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMWBWHVGORCVAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NC(=CS1)C(=O)O)NC(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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